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Introduction

Verdiperstat (BHV-3241) is an investigational, first-in-class, brain-penetrant, irreversible
inhibitor of myeloperoxidase (MPO). MPO is a heme-containing peroxidase enzyme
predominantly found in neutrophils and, to a lesser extent, in monocytes and certain types of
macrophages. The enzyme plays a critical role in the innate immune system by catalyzing the
formation of reactive oxygen species (ROS), such as hypochlorous acid, to combat pathogens.
However, excessive MPO activity is implicated in a variety of neurodegenerative diseases,
where it contributes to chronic oxidative stress and neuroinflammation, leading to neuronal
damage and death. By inhibiting MPO, Verdiperstat aims to mitigate these pathological
processes.

These application notes provide a comprehensive overview of the experimental use of
Verdiperstat in primary neuron cultures, including detailed protocols for assessing its
neuroprotective effects against oxidative stress.
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Mechanism of Action

Verdiperstat acts as a potent and selective irreversible inhibitor of MPO. In the central nervous
system, MPO is expressed in microglia, the resident immune cells of the brain. During
neuroinflammatory conditions, activated microglia release MPO, which in turn produces
cytotoxic oxidants. This cascade contributes to the neuronal damage observed in
neurodegenerative disorders such as Multiple System Atrophy (MSA) and Amyotrophic Lateral
Sclerosis (ALS). Verdiperstat's inhibition of MPO is intended to reduce the production of these
harmful oxidants, thereby protecting neurons from oxidative stress-induced injury and

apoptosis.
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Caption: Verdiperstat's Mechanism of Action.

Quantitative Data Summary

The following tables summarize key in vitro data for Verdiperstat.
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Assay Type System IC50 Reference
_ _ HEALEY ALS

Biochemical Assay Human MPO 630 nmol/L ]
Platform Trial
PMA-activated human HEALEY ALS

Cellular Assay ) 88 nmol/L )
neutrophils Platform Trial
PMA-activated rat HEALEY ALS

Cellular Assay 100 nmol/L

peritoneal leukocytes

Platform Trial

Table 1: In Vitro Inhibitory Activity of Verdiperstat.

MPO Inhibitor

Treatment
Model System
Protocol

Key Findings Reference

ABAH (MPO
inhibitor)

In vivo mouse 40 mg/kg, i.p.,

model of stroke twice daily

Decreased
neuronal loss,
reduced
inflammatory cell
recruitment, Kim et al.
increased Hsp70

and p-Akt,

decreased p53.

[1]

KYC (MPO
inhibitor)

In vivo mouse -
Not specified
model of stroke

Decreased pro-
inflammatory M1
microglia,
increased

) ] Yu et al.
proliferation and
differentiation of
neuronal stem

cells.[2]

Table 2: Neuroprotective Effects of MPO Inhibitors in Preclinical Models.

Experimental Protocols
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Protocol 1: Preparation and Maintenance of Primary
Cortical Neuron Cultures

This protocol describes the isolation and culture of primary cortical neurons from embryonic
day 18 (E18) rat pups.

Materials:

E18 timed-pregnant Sprague-Dawley rat

Hibernate-A medium

Neurobasal medium supplemented with B27, GlutaMAX, and Penicillin-Streptomycin
Poly-D-lysine

Laminin

Papain and DNase |

Sterile dissection tools

Procedure:

Coat culture plates or coverslips with Poly-D-lysine (50 pg/mL) overnight at 37°C.
Wash plates three times with sterile water and allow to dry.
On the day of culture, coat plates with laminin (5 pg/mL) for at least 4 hours at 37°C.

Euthanize the pregnant rat according to institutional guidelines and harvest the E18
embryos.

Isolate the cortices from the embryonic brains in ice-cold Hibernate-A medium.

Mince the cortical tissue and incubate in papain (20 U/mL) and DNase | (100 pg/mL) solution
for 20-30 minutes at 37°C.
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Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell
suspension.

Centrifuge the cell suspension and resuspend the pellet in Neurobasal medium.
Plate the neurons at a density of 2 x 1075 cells/cm? on the prepared culture vessels.
Maintain the cultures in a humidified incubator at 37°C and 5% CO2.

Perform a half-medium change every 3-4 days.
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Caption: Primary Neuron Culture Workflow.
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Protocol 2: Induction of Oxidative Stress and Treatment
with Verdiperstat

This protocol details a method for inducing oxidative stress in primary cortical neurons and

assessing the neuroprotective effects of Verdiperstat.

Materials:

Primary cortical neuron cultures (7-10 days in vitro)
Verdiperstat (stock solution in DMSO)

Hydrogen peroxide (H20:2) or a combination of MPO and H20:
Cell viability assays (e.g., MTT, LDH)

Immunofluorescence reagents (antibodies against neuronal and apoptotic markers)

Procedure:

Prepare a working solution of Verdiperstat in Neurobasal medium. A concentration range of
100 nM to 1 uM is a reasonable starting point based on the in vitro IC50 values.

Pre-treat the primary neuron cultures with Verdiperstat or vehicle (DMSO) for 1-2 hours.
The final DMSO concentration should not exceed 0.1%.

Induce oxidative stress by adding H20: to the culture medium at a final concentration of 50-
100 pM for 24 hours. Alternatively, to more closely mimic the in vivo mechanism, treat cells
with a combination of human MPO (e.g., 10-50 nM) and Hz20:2 (e.g., 50-100 uM).

After the incubation period, assess neuronal viability using an MTT assay to measure
mitochondrial activity or an LDH assay to measure membrane integrity.

For morphological analysis, fix the cells with 4% paraformaldehyde and perform
immunofluorescence staining for neuronal markers (e.g., MAP2, NeuN) and markers of
apoptosis (e.g., cleaved caspase-3).

Quantify neuronal survival and apoptosis by imaging and cell counting.
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Caption: Neuroprotection Assay Workflow.
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Downstream Signaling Pathway Analysis

Inhibition of MPO by Verdiperstat is expected to modulate several downstream signaling
pathways involved in neuronal survival and apoptosis. Based on studies with other MPO
inhibitors, key pathways to investigate include:

e Pro-survival Pathways: MPO inhibition has been shown to increase the phosphorylation of
Akt (p-Akt) and the expression of Heat Shock Protein 70 (Hsp70), both of which are critical

for promoting cell survival.

o Apoptotic Pathways: A decrease in the expression of the tumor suppressor protein p53 has
been observed following MPO inhibition, suggesting a reduction in apoptotic signaling.

Experimental Approach for Pathway Analysis:

Treat primary neuron cultures as described in Protocol 2.

Lyse the cells at various time points after the induction of oxidative stress.

Perform Western blot analysis to determine the protein levels of total and phosphorylated
Akt, Hsp70, and p53.

Use specific inhibitors of the PI3K/Akt pathway to confirm the role of this pathway in
Verdiperstat-mediated neuroprotection.
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Caption: Potential Downstream Signaling.
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Conclusion

Verdiperstat holds promise as a neuroprotective agent by targeting MPO-mediated oxidative
stress and neuroinflammation. The provided protocols offer a framework for investigating its
efficacy and mechanism of action in primary neuron cultures. Further research is warranted to
fully elucidate the downstream signaling pathways and to optimize its therapeutic potential for
neurodegenerative diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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